tert-Butyl(ethynyl)oxophosphanium

• CAS No.: 167896-41-5
• Molecular Formula: C6H10OP+
• Molecular Weight: 129.12 g/mol
• IUPAC Name: tert-butyl-ethynyl-oxophosphanium
• InChI: InChI=1S/C6H10OP/c1-5-8(7)6(2,3)4/h1H,2-4H3/q+1
• InChI Key: WZSLLYZZTPUMHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[P+](=O)C#C

Description

tert-Butyl(ethynyl)oxophosphanium is a compound that belongs to the class of organophosphorus compounds It is characterized by the presence of a tert-butyl group, an ethynyl group, and an oxophosphanium moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-Butyl(ethynyl)oxophosphanium typically involves the reaction of tert-butylphosphine with ethynyl halides under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions. The reaction conditions, such as temperature and solvent, are optimized to achieve high yields and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up with considerations for safety, efficiency, and cost-effectiveness. Continuous flow reactors and automated systems may be employed to ensure consistent quality and high throughput .

Chemical Reactions Analysis

Types of Reactions

tert-Butyl(ethynyl)oxophosphanium undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides.

Reduction: Reduction reactions can convert the oxophosphan